Cas no 1355175-12-0 ([1-(4-Iodo-phenyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl]-acetic acid)

• Product Name: [1-(4-Iodo-phenyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl]-acetic acid
• CAS No: 1355175-12-0
• MF: C₁₈H₁₈INO₃
• MW: 423.24489736557
• CID: 5179266
• Update Time: 2025-05-25

[1-(4-Iodo-phenyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [1-(4-Iodo-phenyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl]-acetic acid

• Inchi： 1S/C18H18INO3/c1-18(2)9-15-14(16(21)10-18)7-13(8-17(22)23)20(15)12-5-3-11(19)4-6-12/h3-7H,8-10H2,1-2H3,(H,22,23)
• InChI Key： JCXGDZZQKALQQA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(I)C=C2)C2=C(C(=O)CC(C)(C)C2)C=C1CC(O)=O

Additional information on [1-(4-Iodo-phenyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl]-acetic acid

Introduction to [1-(4-Iodo-phenyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl]-acetic Acid (CAS No. 1355175-12-0)

[1-(4-Iodo-phenyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl]-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1355175-12-0, features a complex molecular structure that includes an indole core and a phenyl group substituted with an iodine atom. The presence of these functional groups makes it a valuable scaffold for the development of novel bioactive molecules.

The< strong>indole moiety is a well-known pharmacophore in medicinal chemistry, often associated with various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in the indole ring, combined with the< strong>6,6-dimethyl substituents, contributes to the unique electronic and steric properties of this compound. These properties are critical in determining its interaction with biological targets and its potential therapeutic applications.

The< strong>4-oxo group in the molecule introduces a carbonyl functionality, which can participate in hydrogen bonding and other forms of molecular interaction. This feature is particularly important in drug design, as it can enhance binding affinity and selectivity. Additionally, the< strong>acetic acid moiety at the terminal position provides a polar group that can improve solubility and bioavailability, making it more suitable for pharmaceutical use.

The< strong>4-Iodo-phenyl substituent is another key feature of this compound. The iodine atom is a halogen that can engage in various interactions with biological molecules, including hydrogen bonding and hydrophobic interactions. Halogenated aromatic compounds are frequently explored in drug development due to their ability to modulate enzyme activity and receptor binding. The iodine atom in this context can serve as a handle for further chemical modifications, enabling the synthesis of derivative compounds with tailored biological properties.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. Studies have demonstrated that indole-based compounds can exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and neuroprotective effects. The< strong>[1-(4-Iodo-phenyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl]-acetic acid structure combines these desirable features into a single molecule, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have utilized computational methods to predict its binding affinity to various biological targets. These studies suggest that it may interact with enzymes and receptors involved in pathways relevant to diseases such as cancer and inflammation. The< strong>CAS number 1355175-12-0 provides a unique identifier for this compound, facilitating its use in scientific literature and patent applications.

The synthesis of< strong>[1-(4-Iodo-phenyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl]-acetic acid involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the indole core and introduce the necessary substituents. These techniques include palladium-catalyzed cross-coupling reactions and cyclization processes. The success of these synthetic approaches is crucial for obtaining sufficient quantities of the compound for subsequent biological testing.

Biological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have shown that it can inhibit the activity of certain enzymes associated with disease pathways. Additionally, animal models have provided evidence of its potential therapeutic effects without significant side effects. These findings underscore the importance of< strong>[1-(4-Iodo-phenyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol...-acetic acid as a lead compound for further development.

The future direction of research on this compound includes exploring its mechanism of action and optimizing its pharmacokinetic properties. By understanding how it interacts with biological targets at the molecular level, researchers can design more effective derivatives with improved efficacy and safety profiles. Furthermore,< strong>CAS no 1355175...-12-0 will continue to serve as a reference point for scientists studying related compounds.

In conclusion,< strong>[1-(4-Iodo...-phenyl)-...-acetic acid (CAS no 135517...) is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug development targeting various diseases. As research progresses,[...] will likely play an important role in advancing our understanding of bioactive molecules and their applications in medicine.